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Abstract: This technical guide provides a comprehensive overview of 2-
Morpholinonicotinonitrile, a heterocyclic compound of interest to researchers in medicinal
chemistry and materials science. This document details the compound's fundamental
physicochemical properties, outlines a robust and reproducible synthetic pathway with
explanatory insights, presents a workflow for analytical characterization, and establishes
rigorous safety and handling protocols. The information is structured to support drug
development professionals and research scientists in the practical application and further
investigation of this molecule.

Chemical Identity and Physicochemical Properties

2-Morpholinonicotinonitrile is a substituted pyridine derivative. The structure incorporates a
pyridine ring, a morpholine moiety, and a nitrile functional group. The morpholine group, a
common motif in medicinal chemistry, is often introduced to modulate aqueous solubility and
pharmacokinetic profiles. The nicotinonitrile core serves as a versatile scaffold for further
chemical elaboration.
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The fundamental properties of 2-Morpholinonicotinonitrile are summarized in the table

below.

Parameter Value Source

Molecular Formula C10H11NsO CookeChem[1]

Molecular Weight 189.21 g/mol CookeChem[1]

CAS Number 59025-37-5 CookeChem[1]
) C1COCCN1C2=NC=CC=C2C )

Canonical SMILES AN N/A (Derived)

InChl Key N/A (Not available in searches) N/A

Chemical Structure

The structural representation of 2-Morpholinonicotinonitrile is depicted below. The
numbering of the pyridine ring follows IUPAC nomenclature, with the morpholine substituent at
the C2 position and the nitrile group at the C3 position.
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Caption: Step-by-step workflow for synthesis and purification.
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Detailed Synthesis Protocol

This protocol describes the synthesis on a 10 mmol scale.

Materials:

2-Chloronicotinonitrile (1.39 g, 10.0 mmol)

e Morpholine (1.0 mL, 11.0 mmol, 1.1 equiv)

e Potassium Carbonate (K2COs), anhydrous (2.07 g, 15.0 mmol, 1.5 equiv)
e N,N-Dimethylformamide (DMF), anhydrous (20 mL)

o Ethyl Acetate (EtOAC)

» Deionized Water

o Saturated Sodium Chloride solution (Brine)

e Anhydrous Sodium Sulfate (NazSOa)

Procedure:

e Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and
reflux condenser, add 2-chloronicotinonitrile (1.39 g) and anhydrous potassium carbonate
(2.07 g).

o Causality: K2COs is a mild inorganic base used to neutralize the HCI that is generated in
situ during the substitution reaction, driving the equilibrium towards the product.

e Solvent and Reagent Addition: Add anhydrous DMF (20 mL) to the flask, followed by the
dropwise addition of morpholine (1.0 mL).

o Causality: DMF is a polar aprotic solvent, which is ideal for SnAr reactions as it can solvate
the potassium cation but does not strongly solvate the morpholine nucleophile, thus
enhancing its reactivity.
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Reaction Execution: Heat the reaction mixture to 80-90 °C using an oil bath and stir
vigorously.

o Causality: Heating provides the necessary activation energy for the substitution reaction to
proceed at a practical rate.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting 2-chloronicotinonitrile spot is consumed (typically 4-6 hours).

Workup - Quenching: Once complete, allow the mixture to cool to room temperature.
Carefully pour the reaction mixture into a beaker containing 100 mL of cold deionized water.

o Causality: This step quenches the reaction and precipitates the organic product while
dissolving the DMF and inorganic salts (K2COs, KCI).

Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract the
product with ethyl acetate (3 x 50 mL). Combine the organic layers.

o Causality: Ethyl acetate is a water-immiscible organic solvent in which the product has
high solubility, allowing for its separation from the aqueous phase.

Workup - Washing & Drying: Wash the combined organic layers with brine (1 x 50 mL), then
dry over anhydrous sodium sulfate (Naz2S0Oa).

o Causality: The brine wash removes residual water and DMF from the organic phase.
NazSO0a is a drying agent that removes the final traces of water.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using
a rotary evaporator to yield the crude product, typically as an off-white or pale yellow solid.

Purification Protocol: Flash Column Chromatography

e Adsorb Sample: Adsorb the crude solid onto a small amount of silica gel.

e Prepare Column: Prepare a silica gel column using a suitable solvent system, determined by
prior TLC analysis (e.g., a gradient of 10% to 40% ethyl acetate in hexanes).
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e Load and Elute: Load the adsorbed sample onto the top of the column and elute with the

solvent system.

» Collect Fractions: Collect fractions and analyze by TLC to identify those containing the pure

product.

o Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to
yield 2-Morpholinonicotinonitrile as a purified solid.

Analytical Characterization

Confirming the identity and purity of the synthesized 2-Morpholinonicotinonitrile is critical. A
multi-technique approach is recommended.

Characterization Workflow
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Caption: Recommended workflow for analytical characterization.
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Purity Assessment: Reverse-Phase HPLC Protocol

High-Performance Liquid Chromatography (HPLC) is a standard method for determining the
purity of pharmaceutical compounds and organic intermediates. [2]

o System: Agilent 1260 Infinity Il or equivalent
e Column: C18 column (e.g., 4.6 x 150 mm, 5 pm)
» Mobile Phase A: 0.1% Formic Acid in Water
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B
and equilibrate for 3 minutes.

e Flow Rate: 1.0 mL/min
« Injection Volume: 10 pL
o Detector: UV-Vis Diode Array Detector (DAD), monitor at 254 nm and 280 nm.

o Expected Result: A single major peak with >98% area under the curve indicates high purity.

Structural Confirmation Techniques

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will confirm the number and connectivity of protons. Expect characteristic signals
for the morpholine ring protons (typically two multiplets around 3.7-3.9 ppm) and distinct
aromatic protons on the pyridine ring.

o 13C NMR: Will show 10 distinct carbon signals, including a key signal for the nitrile carbon
(C=N) around 117-120 ppm and signals for the pyridine and morpholine carbons.

o Mass Spectrometry (MS): Electrospray ionization (ESI) would be suitable. Expect to find the
protonated molecular ion [M+H]* at m/z 190.21.
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« Infrared (IR) Spectroscopy: A sharp, strong absorption band characteristic of the nitrile (C=N)
stretch is expected around 2220-2240 cm™1.

Safety, Handling, and Storage

Disclaimer: This information is a guide based on the compound's functional groups and data
from related chemicals. You must consult a substance-specific Safety Data Sheet (SDS) before
handling 2-Morpholinonicotinonitrile.

Hazard Overview

 Toxicity: Nitrile-containing compounds can be toxic if swallowed, inhaled, or absorbed
through the skin. [3][4]They can release hydrogen cyanide upon hydrolysis or combustion.

« Irritation: May cause skin, eye, and respiratory tract irritation. [5]* Environmental: May be
toxic to aquatic life. [3][4]

Recommended Precautions and PPE

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to
avoid inhalation of dust or vapors. [3]Ensure safety showers and eyewash stations are
readily accessible. [3]* Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield. [3] * Hand Protection:
Wear nitrile or other chemically resistant gloves. Inspect gloves before use. [5] * Body
Protection: Wear a standard laboratory coat. Long-sleeved clothing is recommended. [5]*
Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory. [5]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention. [3]* Skin Contact: Immediately remove contaminated clothing
and wash the affected area with plenty of soap and water for at least 15 minutes. [3]* Eye
Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention. [3]* Ingestion: Do NOT
induce vomiting. Rinse mouth with water and seek immediate medical attention. [4]
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Storage and Disposal

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong acids. [3]* Disposal:
Dispose of waste materials in accordance with all applicable federal, state, and local
environmental regulations. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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